Cas no 85345-80-8 (1-(4-Bromophenyl)-N,N-diethylethanamine)

• Product Name: 1-(4-Bromophenyl)-N,N-diethylethanamine
• CAS No: 85345-80-8
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 4717534
• Update Time: 2025-10-31

1-(4-Bromophenyl)-N,N-diethylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-N,N-diethylethanamine
• AM87981
• 1-(4-Bromophenyl)-N,N-diethylethanamine

• Inchi： 1S/C12H18BrN/c1-4-14(5-2)10(3)11-6-8-12(13)9-7-11/h6-10H,4-5H2,1-3H3
• InChI Key： HVRBOYHBUNISEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Topological Polar Surface Area: 3.2

Additional information on 1-(4-Bromophenyl)-N,N-diethylethanamine

Comprehensive Overview of 1-(4-Bromophenyl)-N,N-diethylethanamine (CAS No. 85345-80-8)

1-(4-Bromophenyl)-N,N-diethylethanamine, with the CAS registry number 85345-80-8, is a brominated aromatic amine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to by its systematic name or CAS number, is characterized by its unique molecular structure featuring a 4-bromophenyl group attached to a diethylaminoethyl moiety. Its structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The growing interest in 1-(4-Bromophenyl)-N,N-diethylethanamine is partly driven by its potential applications in medicinal chemistry. Researchers are exploring its utility as a building block for drugs targeting neurological disorders, given its ability to interact with neurotransmitter systems. The bromophenyl group enhances the compound's lipophilicity, which can improve blood-brain barrier penetration—a critical factor in central nervous system (CNS) drug design. This property aligns with current trends in drug discovery, where optimizing pharmacokinetics is a major focus.

From a synthetic chemistry perspective, CAS 85345-80-8 serves as a versatile precursor. Its diethylethanamine moiety allows for further functionalization through alkylation or acylation reactions, making it a popular choice for constructing libraries of compounds in high-throughput screening. The bromine atom at the para position of the phenyl ring offers a handle for cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in modern organic synthesis. These features explain why queries like "1-(4-Bromophenyl)-N,N-diethylethanamine synthesis" or "CAS 85345-80-8 applications" frequently appear in scientific literature searches.

In the context of green chemistry, 1-(4-Bromophenyl)-N,N-diethylethanamine has also been studied for its environmental impact. Recent publications highlight efforts to develop more sustainable methods for its production, minimizing hazardous byproducts. This aligns with broader industry shifts toward eco-friendly synthetic routes, a topic dominating forums and search engine queries related to "green synthesis of brominated compounds." Researchers are investigating catalytic systems and solvent-free conditions to enhance the compound's manufacturability while reducing its carbon footprint.

Analytical characterization of 85345-80-8 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are essential for its use in precision applications. The rise of AI-assisted spectral analysis tools has further streamlined this process, as evidenced by increasing searches for "NMR data for 1-(4-Bromophenyl)-N,N-diethylethanamine" among chemists.

Regulatory and safety profiles of 1-(4-Bromophenyl)-N,N-diethylethanamine are also frequently discussed. While not classified as a hazardous material under standard guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS). This precautionary approach resonates with laboratory professionals who often search for "safe handling of brominated amines" or "CAS 85345-80-8 storage conditions."

Looking ahead, the demand for 1-(4-Bromophenyl)-N,N-diethylethanamine is expected to rise, particularly in academic and industrial R&D settings. Its dual role as a synthetic intermediate and a pharmacophore candidate positions it at the intersection of multiple cutting-edge research areas. As the scientific community continues to explore its full potential, this compound will likely remain a subject of keen interest and innovation.